1-(2-ethoxyphenyl)-3-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)urea
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Description
1-(2-ethoxyphenyl)-3-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)urea is a useful research compound. Its molecular formula is C18H20N6O3 and its molecular weight is 368.397. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Structural Analysis
1-(2-ethoxyphenyl)-3-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)urea is part of a broader class of compounds involving complex chemical syntheses and structural analyses. For instance, reactions of isocyanates with aminotetrazoles have been explored to produce various urea derivatives, showcasing the versatility in synthesizing heterocyclic compounds, which could potentially include structures similar to the queried compound (Peet, 1987). Directed lithiation of related compounds has also been studied, providing insights into substituting patterns that might be applicable to the synthesis or functionalization of the queried compound (Smith et al., 2013).
Gelation and Hydrogel Properties
The ability to form hydrogels and the dependence of gel properties on specific anions have been investigated in compounds with structural similarities, indicating potential applications in material science for drug delivery systems or tissue engineering scaffolds (Lloyd & Steed, 2011).
Enzyme Inhibition and Biological Activity
Research on tetrahydropyrimidine derivatives, which are structurally related cyclic ureas, has shown significant enzyme inhibition against carbonic anhydrase and cholinesterase enzymes, suggesting potential therapeutic applications in treating diseases associated with these enzymes (Sujayev et al., 2016). Similarly, studies on unsymmetrical 1,3-disubstituted ureas have explored their enzyme inhibition and anticancer properties, further highlighting the biomedical relevance of such compounds (Mustafa et al., 2014).
Antidiabetic Screening
The synthesis and screening of dihydropyrimidine derivatives for antidiabetic activity have been carried out, demonstrating the potential of cyclic ureas in developing new antidiabetic agents (Lalpara et al., 2021).
Crystallographic Studies
Crystal structure analysis of phenylurea herbicides provides insights into the molecular conformation, hydrogen bonding, and intermolecular interactions, which are crucial for understanding the physical and chemical properties of related compounds (Kang et al., 2015).
Properties
IUPAC Name |
1-(2-ethoxyphenyl)-3-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N6O3/c1-3-27-16-7-5-4-6-15(16)20-18(25)19-12-17-21-22-23-24(17)13-8-10-14(26-2)11-9-13/h4-11H,3,12H2,1-2H3,(H2,19,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCCRBDYVHYOPQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)NCC2=NN=NN2C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.